Cas no 23643-29-0 (1,6-Anhydro-4-O-p-toluenesulfonyl-b-D-glucopyranose)

1,6-Anhydro-4-O-p-toluenesulfonyl-β-D-glucopyranose is a chemically modified carbohydrate derivative with significant utility in synthetic organic chemistry. The introduction of the p-toluenesulfonyl (tosyl) group at the 4-position enhances its reactivity, making it a valuable intermediate for selective functionalization and glycosylation reactions. The 1,6-anhydro bridge confers rigidity to the glucopyranose ring, improving stereochemical control during synthetic transformations. This compound is particularly useful in the preparation of complex oligosaccharides, glycoconjugates, and other bioactive molecules, where precise regioselectivity is required. Its stability under various reaction conditions further underscores its versatility as a building block in carbohydrate chemistry.
1,6-Anhydro-4-O-p-toluenesulfonyl-b-D-glucopyranose structure
23643-29-0 structure
Product Name:1,6-Anhydro-4-O-p-toluenesulfonyl-b-D-glucopyranose
CAS No:23643-29-0
MF:C13H16O7S
MW:316.326943397522
CID:254097
PubChem ID:10519469
Update Time:2025-10-29

1,6-Anhydro-4-O-p-toluenesulfonyl-b-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

    • 1,6-Anhydro-4-O-p-toluenesulfonyl-β-D-glucopyranose
    • 1,6-ANHYDRO-4-O-P-TOLUENESULFONYL-B-D-GLUCOPYRANOSE
    • 1,6-Anhydro-4-O-toluenesufonyl-β-D-glucopyranose
    • b-D-Glucopyranose, 1,6-anhydro-,4-(4-methylbenzenesulfonate)
    • (1R,2S,3R,4R,5R)-3,4-Dihydroxy-6,8-dioxabicyclo[3.2.1]oct-2-yl 4-methylbenzenesulfonate
    • 1,6-Anhydro-
    • 1,6-Anhydro-4-O-p-toluenesulfonyl-
    • A-D-glucopyranose
    • A-D-glucopyranose 4-(4-Methylbenzenesulfonate)
    • AG-E-69280
    • CTK8F3025
    • FT-0662215
    • Levoglucosan 4-p-Toluenesulfonate
    • Levoglucosan,4-p-toluenesulfonate (7CI,8CI)
    • AKOS030241827
    • 1,6-Anhydro-4-O-p-toluenesulfonyl-beta-D-glucopyranose
    • (1R,2S,3R,4R,5R)-3,4-Dihydroxy-6,8-dioxabicyclo[3.2.1]octan-2-yl 4-methylbenzene-1-sulfonate (non-preferred name)
    • 1,6-Anhydro-4-O-p-toluenesufonyl-b-D-glucopyranose
    • [(1R,2S,3R,4R,5R)-3,4-dihydroxy-6,8-dioxabicyclo[3.2.1]octan-2-yl] 4-methylbenzenesulfonate
    • W-201992
    • DTXSID00441217
    • 1,6-Anhydro-4-O-p-toluenesulfonyl- beta -D-glucopyranose
    • [(1R, 2S, 3R, 4R, 5R)-3, 4-dihydroxy-6, 8-dioxabicyclo[3.2.1]octan-2-yl] 4-methylbenzenesulfonate
    • 1,6-Anhydro-beta-D-glucopyranose 4-(4-Methylbenzenesulfonate)
    • 23643-29-0
    • b-D-Glucopyranose,1,6-anhydro-,4-(4-methylbenzenesulfonate)
    • 1,6-Anhydro-?-D-glucopyranose 4-(4-Methylbenzenesulfonate); Levoglucosan 4-p-Toluenesulfonate;
    • (1R,2S,3R,4R,5R)-3,4-Dihydroxy-6,8-dioxabicyclo[3.2.1]octan-2-yl 4-methylbenzene-1-sulfonate
    • 1,6-Anhydro-4-O-p-toluenesulfonyl-b-D-glucopyranose
    • Inchi: 1S/C13H16O7S/c1-7-2-4-8(5-3-7)21(16,17)20-12-9-6-18-13(19-9)11(15)10(12)14/h2-5,9-15H,6H2,1H3/t9-,10-,11-,12-,13-/m1/s1
    • InChI Key: UQADBXIDJFBONH-SYLRKERUSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O[C@H]1[C@@H]([C@H]([C@@H]2OC[C@H]1O2)O)O

Computed Properties

  • Exact Mass: 316.06167402g/mol
  • Monoisotopic Mass: 316.06167402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • Melting Point: 116-117°C

1,6-Anhydro-4-O-p-toluenesulfonyl-b-D-glucopyranose Customs Data

  • HS CODE:29400090

1,6-Anhydro-4-O-p-toluenesulfonyl-b-D-glucopyranose Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A658275-25mg
1,6-Anhydro-4-O-p-toluenesulfonyl-b-D-glucopyranose
23643-29-0
25mg
$ 87.00 2023-04-19
TRC
A658275-50mg
1,6-Anhydro-4-O-p-toluenesulfonyl-b-D-glucopyranose
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50mg
$ 115.00 2023-04-19
TRC
A658275-100mg
1,6-Anhydro-4-O-p-toluenesulfonyl-b-D-glucopyranose
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100mg
$ 161.00 2023-04-19
Biosynth
MA04567-25 mg
1,6-Anhydro-4-O-p-toluenesufonyl-b-D-glucopyranose
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25mg
$103.50 2023-01-04
Biosynth
MA04567-50 mg
1,6-Anhydro-4-O-p-toluenesufonyl-b-D-glucopyranose
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50mg
$182.00 2023-01-04
Biosynth
MA04567-100 mg
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$305.00 2023-01-04
SHENG KE LU SI SHENG WU JI SHU
sc-220570-100mg
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¥2482.00 2023-09-05
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1,6-Anhydro-4-O-p-toluenesulfonyl-β-D-glucopyranose,
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